molecular formula C15H32O2 B8289184 2-Hydroxytetradecyl methyl ether

2-Hydroxytetradecyl methyl ether

Cat. No. B8289184
M. Wt: 244.41 g/mol
InChI Key: BTRAUMKSPUSTPG-UHFFFAOYSA-N
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Description

2-Hydroxytetradecyl methyl ether is a useful research compound. Its molecular formula is C15H32O2 and its molecular weight is 244.41 g/mol. The purity is usually 95%.
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properties

Product Name

2-Hydroxytetradecyl methyl ether

Molecular Formula

C15H32O2

Molecular Weight

244.41 g/mol

IUPAC Name

1-methoxytetradecan-2-ol

InChI

InChI=1S/C15H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-15(16)14-17-2/h15-16H,3-14H2,1-2H3

InChI Key

BTRAUMKSPUSTPG-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCC(COC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The same reactor that was used in Production Example 5 was charged with 64 g (2 mol) of methanol and 2 g of boron trifluoride diethyl ether complex and then the mixture was raised to 60° C. Then, 212.3 g (1 mol) of 1,2-epoxytetradecane was added dropwise to the mixture over one hour and the resulting mixture was kept as it was for 3 hours. The reaction was terminated just after confirming that 1,2-epoxytetradecane left unreacted was less than 1% by gas chromatography and then the reaction mixture was cooled. Thereafter, methanol was removed in the same manner as in Production Example 5 to obtain 2-hydroxytetradecyl methyl ether.
Quantity
64 g
Type
reactant
Reaction Step One
Quantity
212.3 g
Type
reactant
Reaction Step Two

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